2-(4-Ethylcyclohexyl)-4-nitroaniline

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 2-(4-ethylcyclohexyl)-4-nitroaniline
• InChI: InChI=1S/C14H20N2O2/c1-2-10-3-5-11(6-4-10)13-9-12(16(17)18)7-8-14(13)15/h7-11H,2-6,15H2,1H3
• InChI Key: SCRPQFHBAFKLQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)C2=C(C=CC(=C2)[N+](=O)[O-])N

Description

2-(4-Ethylcyclohexyl)-4-nitroaniline is a nitroaromatic compound featuring a 4-nitroaniline backbone substituted with a 4-ethylcyclohexyl group at the ortho (2-) position. This bulky alkyl substituent introduces steric and electronic effects that differentiate it from simpler nitroaniline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethylcyclohexyl)-4-nitroaniline typically involves the nitration of aniline derivatives followed by the introduction of the ethylcyclohexyl group. One common method is the nitration of 4-ethylcyclohexylaniline using a mixture of concentrated sulfuric acid and nitric acid. The reaction is carried out under controlled temperature conditions to ensure the selective nitration of the aniline ring.

Industrial Production Methods

In industrial settings, the production of 2-(4-Ethylcyclohexyl)-4-nitroaniline may involve large-scale nitration processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethylcyclohexyl)-4-nitroaniline can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reductants like iron and hydrochloric acid.

Substitution: The aniline group can participate in electrophilic aromatic substitution reactions, such as halogenation, sulfonation, and acylation, under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst, or iron powder with hydrochloric acid.

Substitution: Halogenation using halogens (e.g., chlorine or bromine) in the presence of a Lewis acid catalyst, sulfonation using sulfuric acid, and acylation using acyl chlorides or anhydrides.

Major Products Formed

Reduction: 2-(4-Ethylcyclohexyl)-4-phenylenediamine.

Substitution: Various halogenated, sulfonated, or acylated derivatives of 2-(4-Ethylcyclohexyl)-4-nitroaniline.

Scientific Research Applications

2-(4-Ethylcyclohexyl)-4-nitroaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a starting material for the preparation of dyes and pigments.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals, including agrochemicals and polymer additives.

Mechanism of Action

The mechanism of action of 2-(4-Ethylcyclohexyl)-4-nitroaniline and its derivatives depends on the specific application and target. In biological systems, the compound may interact with cellular components, such as enzymes or receptors, leading to various biochemical effects. For example, its nitro group can undergo bioreduction to form reactive intermediates that can interact with DNA or proteins, potentially leading to antimicrobial or anticancer activities.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

• 4-Nitroaniline (PNA) : A model nitroaromatic compound with a nitro group at the para position.
• 2-Nitroaniline : Nitro group at the ortho position, leading to distinct resonance and inductive effects.
• 4-Chloro-N-ethyl-2-nitroaniline : Combines chloro and ethyl substituents with a nitro group .
• 2-Fluoro-N-(2-hydroxyethyl)-4-nitroaniline : Fluoro and hydroxyethyl substituents modify polarity and reactivity .

Table 1: Structural Comparison

Compound	Substituents	Molecular Formula	Molecular Weight	CAS Number
2-(4-Ethylcyclohexyl)-4-nitroaniline	2-(4-Ethylcyclohexyl), 4-NO₂	C₁₄H₂₀N₂O₂	260.32 g/mol	Not Available
4-Nitroaniline	4-NO₂	C₆H₆N₂O₂	138.12 g/mol	100-01-6
2-Nitroaniline	2-NO₂	C₆H₆N₂O₂	138.12 g/mol	88-74-4
4-Chloro-N-ethyl-2-nitroaniline	4-Cl, 2-NO₂, N-Ethyl	C₈H₈ClN₂O₂	215.62 g/mol	2938-69-4

Physicochemical Properties

Ionization Behavior

• 4-Nitroaniline : Exhibits pH-independent ionization in electrospray ionization (ESI) due to resonance stabilization, unlike 2-nitroaniline, which is pH-dependent .
• 2-(4-Ethylcyclohexyl)-4-nitroaniline : The bulky 4-ethylcyclohexyl group may enhance hydrophobicity and reduce solubility in aqueous media compared to unsubstituted 4-nitroaniline.

Table 2: Ionization and Solubility

Compound	Ionization Group	Solubility (Water)	LogP (Predicted)
4-Nitroaniline	pH-independent	Low	1.39
2-Nitroaniline	pH-dependent	Very Low	1.67
2-(4-Ethylcyclohexyl)-4-nitroaniline	pH-independent	Insoluble	~3.5 (estimated)

Reactivity in Reduction Reactions

Nitro groups in aromatic compounds are often reduced to amines. Catalytic efficiency varies with substituents:

• 4-Nitroaniline: Reduced to p-phenylenediamine (PPD) using zero-valent iron (ZVI) or Ag-supported nanocomposites (95% efficiency with Fe₃O₄-MWCNTs@PEI-Ag) .
• 2-(4-Ethylcyclohexyl)-4-nitroaniline : The bulky substituent may slow electron transfer, requiring optimized catalysts (e.g., CuO/rGO composites showed high efficiency for 4-nitroaniline reduction) .

Table 3: Reduction Efficiency

Catalyst	Substrate	Reduction Time	Yield	Reference
Fe₃O₄-MWCNTs@PEI-Ag	4-Nitroaniline	15 min	95%
ZVI (Batch System)	4-Nitroaniline	2 h	85%
rGO-CuO	4-Nitroaniline	10 min	98%

Table 4: Toxicity Data

Compound	Rat Oral LD₅₀ (mg/kg)	Methemoglobin Formation (6 h, 600 mg/kg)
4-Nitroaniline	3250	32.0%
3-Nitroaniline	540	28.9%
4-Chloro-N-ethyl-2-nitroaniline	Not Reported	Likely higher due to Cl substituent